N-(2,4-dimethoxyphenyl)-2-[(3-methyl-4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio]acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-(3-methyl-4-oxo-7-phenylthieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C23H21N3O4S2/c1-26-22(28)21-20(16(12-31-21)14-7-5-4-6-8-14)25-23(26)32-13-19(27)24-17-10-9-15(29-2)11-18(17)30-3/h4-12H,13H2,1-3H3,(H,24,27)
• InChI Key: OEIIYRLFUQMGHG-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=C(C(=CS2)C3=CC=CC=C3)N=C1SCC(=O)NC4=C(C=C(C=C4)OC)OC
• Molecular Formula: C23H21N3O4S2
• Molecular Weight: 467.6 g/mol

Description

N-(2,4-dimethoxyphenyl)-2-[(3-methyl-4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio]acetamide is a useful research compound. Its molecular formula is C23H21N3O4S2 and its molecular weight is 467.56. The purity is usually 95%.
BenchChem offers high-quality N-(2,4-dimethoxyphenyl)-2-[(3-methyl-4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,4-dimethoxyphenyl)-2-[(3-methyl-4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Applications

• Synthesis of Erythrinanes : A study demonstrated the synthesis of erythrinanes using a compound similar to N-(2,4-dimethoxyphenyl)-2-[(3-methyl-4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio]acetamide, highlighting its potential use in complex organic syntheses (Chikaoka et al., 2003).

• Derivative Formation and Structural Analysis : Another research focused on the formation and X-ray structure determination of derivatives of similar compounds, indicating its utility in the development of new heterocyclic derivatives (Banfield et al., 1987).

Pharmacological Applications

• Antitumor Activity : A study synthesized derivatives of thieno[3,2-d]pyrimidine, closely related to the target compound, and evaluated their antitumor activity, suggesting potential use in cancer therapy (Hafez & El-Gazzar, 2017).

• Analgesic and Anti-inflammatory Agents : Research involving the synthesis of novel compounds derived from visnaginone and khellinone, which are structurally related to the target compound, demonstrated their potential as analgesic and anti-inflammatory agents (Abu‐Hashem et al., 2020).

• Anticonvulsant Agents : A study on the synthesis of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine indicated their potential as anticonvulsant agents, suggesting possible pharmacological uses for similar compounds (Severina et al., 2020).

• In Vitro Antitumor Evaluation : Research involving the synthesis of 3-(methylthio)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine derivatives, which are structurally similar, showed mild to moderate antitumor activity, highlighting its relevance in cancer research (El-Morsy et al., 2017).